Cas no 1119450-67-7 ((2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine)

(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine is a specialized thiazole derivative with potential applications in pharmaceutical and agrochemical research. Its structural framework, featuring a substituted thiazole core, makes it a valuable intermediate in the synthesis of bioactive compounds. The presence of both isopropyl and methyl groups enhances steric and electronic properties, which may influence binding affinity in target interactions. This compound is particularly useful in medicinal chemistry for developing novel therapeutic agents due to its amine functionality, allowing further derivatization. High purity and well-defined synthesis routes ensure reproducibility in research applications. Its stability under standard conditions further supports its utility in exploratory and industrial settings.
(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine structure
1119450-67-7 structure
Product Name:(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine
CAS No:1119450-67-7
MF:C8H14N2S
MW:170.275160312653
CID:1087350
PubChem ID:25219197
Update Time:2025-10-16

(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine Chemical and Physical Properties

Names and Identifiers

    • (2-Isopropyl-4-methylthiazol-5-yl)methanamine
    • (4-methyl-2-propan-2-yl-1,3-thiazol-5-yl)methanamine
    • STK502959
    • 1-(2-isopropyl-4-methyl-1,3-thiazol-5-yl)methanamine
    • 1119450-67-7
    • CS-0325243
    • 1-[4-methyl-2-(propan-2-yl)-1,3-thiazol-5-yl]methanamine
    • DB-126252
    • 4-Methyl-2-(1-methylethyl)-5-thiazolemethanamine
    • AKOS005171200
    • ALBB-004158
    • DTXSID701238946
    • (2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine
    • MDL: MFCD10686573
    • Inchi: 1S/C8H14N2S/c1-5(2)8-10-6(3)7(4-9)11-8/h5H,4,9H2,1-3H3
    • InChI Key: PTFLHXSPVJMQMA-UHFFFAOYSA-N
    • SMILES: S1C(CN)=C(C)N=C1C(C)C

Computed Properties

  • Exact Mass: 170.08776963g/mol
  • Monoisotopic Mass: 170.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 67.2Ų

(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I247835-100mg
(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methylamine
1119450-67-7
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$ 230.00 2022-06-04
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Chemenu
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(2-isopropyl-4-methylthiazol-5-yl)methanamine
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A2B Chem LLC
AI08837-500mg
[(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
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A2B Chem LLC
AI08837-1g
[(2-Isopropyl-4-methyl-1,3-thiazol-5-yl)methyl]amine dihydrochloride
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A2B Chem LLC
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